Cas no 886907-59-1 (N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide)

• Product Name: N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide
• CAS No: 886907-59-1
• MF: C₂₄H₂₁FN₄O₃S₂
• MW: 496.576946020126
• CID: 5478512
• Update Time: 2025-10-05

N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[4-(1,3-benzothiazol-2-yl)piperazine-1-carbonyl]phenyl]-4-fluorobenzenesulfonamide
• Benzenesulfonamide, N-[4-[[4-(2-benzothiazolyl)-1-piperazinyl]carbonyl]phenyl]-4-fluoro-
• N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C24H21FN4O3S2/c25-18-7-11-20(12-8-18)34(31,32)27-19-9-5-17(6-10-19)23(30)28-13-15-29(16-14-28)24-26-21-3-1-2-4-22(21)33-24/h1-12,27H,13-16H2
• InChI Key： CSLVBVMMAGUYSE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(N3CCN(C4=NC5=CC=CC=C5S4)CC3)=O)C=C2)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide

Comprehensive Overview of N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide (CAS No. 886907-59-1)

N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide (CAS No. 886907-59-1) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzothiazole core, a piperazine ring, and a fluorobenzene sulfonamide moiety. Such a combination makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, researchers have explored the potential of N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide in drug discovery, especially in areas like kinase inhibitors and GPCR-targeted therapies. The presence of the fluorobenzene sulfonamide group enhances its binding affinity to protein targets, while the piperazine ring contributes to improved solubility and pharmacokinetic properties. These attributes align with the growing demand for small-molecule therapeutics with high specificity and low off-target effects.

The compound’s CAS No. 886907-59-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Users often inquire about its synthesis, biological activity, and potential applications in treating diseases such as cancer and neurodegenerative disorders. Its mechanism of action, particularly its interaction with ATP-binding sites or allosteric pockets, is a hot topic in molecular modeling studies.

From a synthetic perspective, N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide requires multi-step organic transformations, including amide coupling and sulfonylation reactions. Optimizing these steps is critical for achieving high yields and purity, which are essential for preclinical evaluations. Researchers also emphasize the importance of structure-activity relationship (SAR) studies to refine its therapeutic potential.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict binding modes and optimize scaffolds. Searches related to machine learning in chemistry often highlight such molecules as case studies for virtual screening and molecular docking. The integration of cheminformatics and bioinformatics has accelerated the identification of derivatives with enhanced efficacy.

Environmental and regulatory considerations are also part of the discourse around CAS No. 886907-59-1. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s stability under various pH conditions and its degradation pathways are subjects of ongoing research, particularly for green chemistry applications.

In summary, N-{4-4-(1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-fluorobenzene-1-sulfonamide represents a compelling example of modern pharmaceutical innovation. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new frontiers in targeted therapy and precision medicine. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.